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Compound of Interest

Compound Name: Mercury-195

Cat. No.: B1202985

This guide provides immediate safety, handling, and disposal procedures for Mercury-195 (Hg-
195), a radionuclide that presents both chemical and radiological hazards. Adherence to these
protocols is critical for ensuring the safety of laboratory personnel and the environment.

l. Personal Protective Equipment (PPE)

When handling Mercury-195, a multi-layered approach to PPE is mandatory to protect against
chemical exposure and radiation.[1][2][3] Personnel must be trained on the proper use,
removal, and disposal of all PPE.[3]

Required PPE includes:

» Gloves: Double gloving is required. Use a pair of nitrile gloves as the primary layer, with a
second pair of heavy-duty or laminate-style gloves for robust protection against mercury's
high toxicity.[4]

e Eye and Face Protection: Chemical safety goggles are mandatory.[2][5] A full-face shield
should also be worn over the safety goggles to protect against splashes and airborne
particles.[2]

o Laboratory Coat: A full-length lab coat, worn fully buttoned with sleeves rolled down, is
necessary.[5][6]
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o Respiratory Protection: Work with Mercury-195 must be conducted in a certified chemical
fume hood to minimize inhalation of mercury vapors.[5] Depending on the concentration and
form of the mercury compound, a respirator may be required.[3][4]

o Dosimetry: Personnel handling Mercury-195 must wear a whole-body dosimeter and a ring
dosimeter on their dominant hand to monitor radiation exposure.[7][8]

Il. Operational Plan for Handling Mercury-195

All procedures involving Mercury-195 must be meticulously planned to minimize exposure time
and quantity of material handled.[7]

Step-by-Step Handling Protocol:
e Preparation:

o Designate a specific work area for handling Mercury-195. This area should be clearly
labeled with radiation warning signs.[7]

o Cover the work surface with absorbent, plastic-backed paper to contain any potential
spills.[7]

o Assemble all necessary equipment and reagents before introducing the radioactive
material.

o Ensure a calibrated radiation survey meter is operational and within reach.

» Handling:

o

Always handle Mercury-195 within a certified chemical fume hood.[5]

o

Use appropriate shielding (e.g., lead bricks) to reduce radiation exposure.

[¢]

Employ remote handling tools (e.g., tongs, forceps) to increase the distance from the
radioactive source.

[¢]

Never pipette Mercury-195 solutions by mouth.[6]
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o Keep containers of Mercury-195 tightly closed when not in use.[4]

e Post-Handling:

o Upon completion of work, monitor the work area, equipment, and yourself for radioactive
contamination using a survey meter.[7]

o Decontaminate any identified areas of contamination.
o Dispose of all radioactive waste in properly labeled containers.
o Remove PPE in the designated area, being careful to avoid cross-contamination.

o Thoroughly wash hands and forearms with soap and water.[3]

lll. Quantitative Data for Mercury-195

The following table summarizes key quantitative data for Mercury-195.

Property Value

Half-life 10.53 hours[9][10]

Decay Mode Electron Capture (EC) / Beta Plus (+)[10][11]
Primary Emissions Gamma Rays, X-rays, Positrons

Daughter Nuclide Gold-195 (195Au)[10]

IV. Emergency Spill Response Plan

In the event of a Mercury-195 spill, immediate and decisive action is crucial to mitigate the
spread of contamination and exposure.

Spill Response Workflow:
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Caption: Workflow for handling a Mercury-195 spill.
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V. Disposal Plan for Mercury-195 Waste

All waste contaminated with Mercury-195 is considered radioactive and hazardous waste and
must be disposed of according to institutional and regulatory guidelines.[12][13]

Waste Segregation and Disposal:
e Solid Waste:

o Includes contaminated PPE (gloves, lab coats), absorbent paper, and other solid
materials.

o Place in a designated, clearly labeled radioactive waste container lined with a durable
plastic bag.

o Do not mix with non-radioactive or regular hazardous chemical waste.[7]
e Liquid Waste:

o Collect in a designated, shatter-resistant container (e.g., polyethylene) that is clearly
labeled as "Radioactive Liquid Waste" with the isotope (Mercury-195) and hazard
symbols.[12]

o Do not pour liquid Mercury-195 waste down the drain.[13]
e Sharps Waste:

o Needles, syringes, and other contaminated sharps must be placed in a designated
radioactive sharps container.

Waste Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety Office
to arrange for the pickup and disposal of Mercury-195 waste.[7]

o Ensure all waste containers are properly sealed and labeled before pickup.

e Maintain accurate records of all radioactive waste generated and disposed of.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

